Cas no 120157-99-5 (tert-Butyl propionylcarbamate)

• Product Name: tert-Butyl propionylcarbamate
• CAS No: 120157-99-5
• Molecular Formula: C₈H₁₅NO₃
• Molecular Weight: 173.2096
• CID: 105105
• PubChem ID: 14221819

tert-Butyl propionylcarbamate Properties

Names and Identifiers

• tert-Butyl propionylcarbamate
• Carbamic acid, (1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid,N-(1-oxopropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-propanoylcarbamate
• N-propanoyl-1,1-dimethylethyl carbamate
• N-propanoyl-carbamic acid tert-butyl ester
• propionyl-carbamic acid tert-butyl ester
• RXGHOITZVRRVCE-UHFFFAOYSA-N
• 1,1-Dimethylethyl N-(1-oxopropyl)carbamate
• MFCD24465735
• DTXSID201265776
• AKOS022178165
• 120157-99-5
• 1,1-Dimethylethyl N-propanoylcarbamate
• tert-butylpropionylcarbamate
• SCHEMBL240769
• NS-01420
• N-(1-oxopropyl)carbamic acid 1,1-dimethylethyl ester
• DB-198768

• InChIKey： RXGHOITZVRRVCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15NO3/c1-5-6(10)9-7(11)12-8(2,3)4/h5H2,1-4H3,(H,9,10,11)
• SMILES： CCC(NC(OC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 173.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 173.10519334g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• LogP: 2.28800
• PSA: 58.89000

tert-Butyl propionylcarbamate Security Information

tert-Butyl propionylcarbamate Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%